3,4-dichloro-N-{2-[4-(4-chlorophenyl)piperazino]-2-oxoethyl}benzenecarboxamide

• IUPAC Name: 3,4-dichloro-N-[2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C19H18Cl3N3O2/c20-14-2-4-15(5-3-14)24-7-9-25(10-8-24)18(26)12-23-19(27)13-1-6-16(21)17(22)11-13/h1-6,11H,7-10,12H2,(H,23,27)
• InChI Key: IPXFOOXJGNNMRI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)CNC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl3N3O2
• Molecular Weight: 426.7 g/mol

Description

3,4-Dichloro-N-{2-[4-(4-chlorophenyl)piperazino]-2-oxoethyl}benzenecarboxamide, commonly referred to as DCNP, is a synthetic compound with a wide range of applications in scientific research. It is a member of the family of piperazine compounds, which are known for their ability to interact with a variety of biological targets. DCNP has been studied for its potential use in a variety of fields, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

Biotransformation Studies

• Biotransformation Analysis : This compound has been studied for its metabolic biotransformation in the human body. After oral administration, several metabolites were identified in human urine and feces, indicating its potential for various biomedical applications (Goenechea et al., 1988).

Synthesis and Activity

• Synthesis and Antimicrobial Activities : Novel derivatives of this compound, including triazole derivatives, have been synthesized and evaluated for antimicrobial activities. These studies contribute to the understanding of its potential in developing new antimicrobial agents (Bektaş et al., 2007).

• Dopamine Receptor Ligands : Research on this compound has led to the identification of high-affinity ligands for the D3 dopamine receptor, indicating its potential in neuropsychopharmacology (Leopoldo et al., 2002).

Antiproliferative and Anti-HIV Activities

• Antiproliferative and Anti-HIV Evaluation : The compound has been part of studies focusing on its antiproliferative and anti-HIV activities. This includes evaluation against a panel of human tumor-derived cell lines, offering insights into its potential in cancer and HIV research (Al-Soud et al., 2010).

Stability and Stress Tests

• Stability under Stressful Conditions : A study investigated the stability of a pharmaceutical substance derived from this compound under various stress conditions, contributing to its pharmaceutical development (Gendugov et al., 2021).

• Crystal Structure Analysis : Analysis of the crystal structure of related compounds has been conducted to understand the molecular architecture, which is essential for designing more effective pharmaceuticals (Jeon et al., 2014).